2-Amino-N-cyclopropyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide
Description
2-Amino-N-cyclopropyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide is a chiral acetamide derivative featuring a cyclopropyl group and a methyl-substituted piperidine ring.
Properties
IUPAC Name |
2-amino-N-cyclopropyl-N-[(3S)-1-methylpiperidin-3-yl]acetamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H21N3O/c1-13-6-2-3-10(8-13)14(9-4-5-9)11(15)7-12/h9-10H,2-8,12H2,1H3/t10-/m0/s1 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FOVDHTDXRIUBJD-JTQLQIEISA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCCC(C1)N(C2CC2)C(=O)CN | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1CCC[C@@H](C1)N(C2CC2)C(=O)CN | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H21N3O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.30 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Amino-N-cyclopropyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes:
Formation of the Cyclopropyl Group: The cyclopropyl group can be introduced through a cyclopropanation reaction, where an alkene reacts with a carbene precursor under specific conditions.
Piperidine Ring Formation: The piperidine ring can be synthesized through a series of cyclization reactions involving appropriate precursors.
Acetamide Formation:
Industrial Production Methods
Industrial production of 2-Amino-N-cyclopropyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Techniques such as continuous flow chemistry and green chemistry principles may be employed to enhance the efficiency and sustainability of the production process.
Chemical Reactions Analysis
Types of Reactions
2-Amino-N-cyclopropyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxidized products.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced derivatives.
Substitution: The compound can participate in nucleophilic substitution reactions, where nucleophiles replace specific functional groups under suitable conditions.
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.
Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents under anhydrous conditions.
Substitution: Nucleophiles such as halides, amines, and thiols under appropriate solvent and temperature conditions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, reduction may produce reduced forms, and substitution reactions may result in substituted analogs.
Scientific Research Applications
2-Amino-N-cyclopropyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide has a wide range of scientific research applications, including:
Medicinal Chemistry: The compound can be used as a building block for the synthesis of potential drug candidates targeting various diseases.
Pharmacology: It may serve as a lead compound for the development of new pharmacological agents with specific biological activities.
Chemical Research: The compound can be utilized in the study of reaction mechanisms, structure-activity relationships, and other fundamental aspects of organic chemistry.
Industry: It may find applications in the development of new materials, agrochemicals, and other industrial products.
Mechanism of Action
The mechanism of action of 2-Amino-N-cyclopropyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide involves its interaction with specific molecular targets and pathways. The compound may bind to receptors, enzymes, or other biomolecules, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific context and application of the compound.
Comparison with Similar Compounds
Key Observations :
- Chirality : The (S)-configuration in the target compound and its chloro analog (Ref. 8) may influence binding affinity in enantioselective biological systems.
- Substituent Impact: Amino vs. 8 analogs, which may affect solubility and target interactions. Cyclopropyl vs. Isopropyl/Alkyl Groups: Cyclopropyl’s ring strain and conformational rigidity could alter metabolic stability compared to bulkier alkyl groups in acetochlor .
Pharmacological and Toxicological Profiles
- Target Compound: No explicit toxicological data is available. Its structural similarity to piperidine-containing neuroactive compounds (e.g., acetylcholine esterase inhibitors) suggests possible CNS activity.
- Acetochlor : Well-characterized as a herbicide with environmental toxicity risks (e.g., water contamination warnings in Ref. 3).
- 2-Cyano-N-[(methylamino)carbonyl]acetamide: Toxicological properties remain understudied, necessitating caution in handling .
Commercial and Research Status
Biological Activity
2-Amino-N-cyclopropyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews its synthesis, biological mechanisms, and therapeutic applications, supported by relevant research findings and data tables.
- IUPAC Name : 2-Amino-N-cyclopropyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide
- CAS Number : 1354001-26-5
- Molecular Formula : C11H21N3O
- Molecular Weight : 211.3 g/mol
Synthesis
The synthesis of 2-Amino-N-cyclopropyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide typically involves:
- Starting Materials : Cyclopropyl amine and (S)-1-methyl-piperidine.
- Reagents and Conditions : The reaction is carried out under basic conditions, often utilizing acetic anhydride for acetylation.
- Purification : The final compound is purified through recrystallization or chromatography.
The biological activity of this compound is primarily attributed to its interaction with various receptors and enzymes within the body. It may function as an inhibitor or modulator of specific biochemical pathways, particularly those involved in neurotransmission and metabolic regulation.
Antimicrobial Activity
Research indicates that compounds similar to 2-Amino-N-cyclopropyl-N-((S)-1-methyl-piperidin-3-yl)-acetamide exhibit significant antimicrobial properties. For instance, related piperidine derivatives have shown effectiveness against various bacterial strains.
| Bacterial Strain | Minimum Inhibitory Concentration (MIC) |
|---|---|
| Staphylococcus aureus | 50 µg/mL |
| Escherichia coli | 125 µg/mL |
| Pseudomonas aeruginosa | 150 µg/mL |
Anticancer Activity
Studies have suggested that piperidine derivatives can induce apoptosis in cancer cells. For example, a derivative similar to the compound showed improved cytotoxicity in hypopharyngeal tumor models compared to standard treatments.
| Compound | IC50 (µM) | Cell Line |
|---|---|---|
| Piperidine derivative A | 10 | FaDu (hypopharyngeal) |
| Reference drug (Bleomycin) | 15 | FaDu (hypopharyngeal) |
Case Studies
- Antiparasitic Activity : A study focusing on dihydroquinazolinone derivatives reported that modifications to the piperidine structure enhanced activity against malaria parasites by targeting PfATP4, a critical enzyme for parasite survival .
- Neuroprotective Effects : Research into piperidine-based compounds has highlighted their potential neuroprotective effects, particularly in models of neurodegenerative diseases like Alzheimer's .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
